2-Geranyl-4-isobutyrylphloroglucinol
2-Geranyl-4-isobutyrylphloroglucinol
Brand Name:
Vulcanchem
CAS No.:
72008-03-8
VCID:
VC0158201
InChI:
InChI=1S/C20H28O4/c1-12(2)7-6-8-14(5)9-10-15-16(21)11-17(22)18(20(15)24)19(23)13(3)4/h7,9,11,13,21-22,24H,6,8,10H2,1-5H3/b14-9+
SMILES:
CC(C)C(=O)C1=C(C=C(C(=C1O)CC=C(C)CCC=C(C)C)O)O
Molecular Formula:
C20H28O4
Molecular Weight:
332.4 g/mol
2-Geranyl-4-isobutyrylphloroglucinol
CAS No.: 72008-03-8
Reference Standards
VCID: VC0158201
Molecular Formula: C20H28O4
Molecular Weight: 332.4 g/mol
| CAS No. | 72008-03-8 |
|---|---|
| Product Name | 2-Geranyl-4-isobutyrylphloroglucinol |
| Molecular Formula | C20H28O4 |
| Molecular Weight | 332.4 g/mol |
| IUPAC Name | 1-[3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4,6-trihydroxyphenyl]-2-methylpropan-1-one |
| Standard InChI | InChI=1S/C20H28O4/c1-12(2)7-6-8-14(5)9-10-15-16(21)11-17(22)18(20(15)24)19(23)13(3)4/h7,9,11,13,21-22,24H,6,8,10H2,1-5H3/b14-9+ |
| Standard InChIKey | TXDNBNXWWCEVMG-NTEUORMPSA-N |
| Isomeric SMILES | CC(C)C(=O)C1=C(C=C(C(=C1O)C/C=C(\C)/CCC=C(C)C)O)O |
| SMILES | CC(C)C(=O)C1=C(C=C(C(=C1O)CC=C(C)CCC=C(C)C)O)O |
| Canonical SMILES | CC(C)C(=O)C1=C(C=C(C(=C1O)CC=C(C)CCC=C(C)C)O)O |
| Appearance | Yellow powder |
| PubChem Compound | 10426888 |
| Last Modified | Nov 11 2021 |
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